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Introduction

Trisodium nitrilotriacetate, a salt of the aminopolycarboxylic acid nitrilotriacetic acid (NTA), is

a versatile chelating agent with numerous industrial and commercial applications.[1] It functions

by forming stable complexes with metal ions, thereby preventing them from engaging in

unwanted chemical reactions.[2][3] This guide provides a comprehensive overview of its

chemical identity, properties, synthesis, and key applications, tailored for researchers and

professionals in drug development and chemical sciences.

Chemical Identification
The unambiguous identification of a chemical substance is crucial for research and regulatory

purposes. The Chemical Abstracts Service (CAS) number for the anhydrous form of trisodium
nitrilotriacetate is 5064-31-3.[1][2][3][4][5][6][7][8][9][10][11] The monohydrate form has a

distinct CAS number of 18662-53-8.[1][12][13][14][15]

Table 1: Chemical Synonyms for Trisodium Nitrilotriacetate
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Synonym Reference(s)

Nitrilotriacetic acid trisodium salt [1][2][4][5][6][7][9][10][11]

Trisodium NTA [2][4][5][6][8][9][11]

Sodium nitrilotriacetate [4][5][6][9][11]

NTA Trisodium salt [5][6][9][11]

Trisodium aminotriacetate [5][6][9][11]

N,N-Bis(carboxymethyl)glycine, trisodium salt [4][6][9][11]

Hampshire NTA [4][5][6][9][11][16]

Glycine, N,N-bis(carboxymethyl)-, trisodium salt [1][6][13]

Acetic acid, nitrilotri-, trisodium salt [6][9]

Cheelox NTA-14 [8][16]

Versene NTA 150 [6][7][8]

Syntron A [6]

Triglycollamic Acid Trisodium Salt [8][12]

Physicochemical Properties
Trisodium nitrilotriacetate is a white crystalline powder that is highly soluble in water.[2][3][5]

It is, however, sparingly soluble in alcohol.[5][9][10] The compound is known for its thermal and

chemical stability across a wide pH range.[5][10][11]

Table 2: Quantitative Data for Trisodium Nitrilotriacetate
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Property Value Reference(s)

Molecular Formula C₆H₆NNa₃O₆ [2][4][5][10][11]

Molecular Weight 257.08 g/mol [4][5][10]

Appearance White crystalline powder [2][3][5]

Density 1.77 - 1.8 g/cm³ at 20°C [2][7]

Melting Point Decomposes at 300 °C [2]

Solubility in Water 457 g/L at 20°C [17]

pH 10.5 - 11.5 (in solution) [5][10]

Oral LD50 (Rat) 1100 - 1740 mg/kg [4][18]

Synthesis and Experimental Protocols
Trisodium nitrilotriacetate is produced industrially through the chemical modification of

nitrilotriacetic acid.[3]

Synthesis from Nitrilotriacetic Acid

A common laboratory-scale synthesis involves the neutralization of nitrilotriacetic acid with a

stoichiometric amount of sodium hydroxide.[3][7]

Experimental Protocol:

Prepare a sodium hydroxide solution by dissolving 2.40 grams of NaOH in 30 mL of

distilled water.[7]

In a separate vessel, weigh 11.4684 grams of nitrilotriacetic acid.[7]

Slowly add the nitrilotriacetic acid to the sodium hydroxide solution while stirring.[7]

Continue stirring the reaction mixture for 30 minutes to ensure complete neutralization and

formation of trisodium nitrilotriacetate.[7]
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The resulting solution contains the trisodium salt, which can be isolated by crystallization,

often induced by evaporation of a portion of the water.[3][19]

Industrial Production

On an industrial scale, the synthesis can be more complex, starting from precursors like

formaldehyde, hydrocyanic acid, and sodium hydroxide.[1] Another method involves the

hydrolysis of nitrilotriacetonitrile with caustic soda.[19][20] The process is carefully controlled to

produce high-purity trisodium nitrilotriacetate, which is then crystallized from the reaction

mixture.[19]

Synthesis of Trisodium Nitrilotriacetate

Nitrilotriacetic Acid
(C₆H₉NO₆)

Reaction Vessel
(Aqueous Solution)

Sodium Hydroxide
(3 NaOH)

Trisodium Nitrilotriacetate
(C₆H₆NNa₃O₆)

Neutralization

Water
(3 H₂O)

Click to download full resolution via product page

Synthesis of Trisodium Nitrilotriacetate.

Mechanism of Action and Applications
The primary function of trisodium nitrilotriacetate is its ability to act as a chelating agent. It

sequesters multivalent metal ions, such as calcium (Ca²⁺) and magnesium (Mg²⁺), forming

stable, water-soluble complexes.[1][3][21] This action is fundamental to its utility in a wide

range of applications.

Detergents and Cleaning Products: In laundry and dishwashing detergents, it acts as a

builder by binding to hardness ions in water.[2][21] This prevents the ions from interfering

with the surfactant's cleaning action, thereby enhancing performance.[2][21]
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Water Treatment: It is used to prevent the formation of scale in boilers and cooling towers by

sequestering calcium and magnesium ions.[2][3][21]

Textile Industry: In dyeing processes, it ensures uniform color uptake by removing interfering

metal ions from the dye bath.[21]

Other Uses: Further applications include roles in metal finishing, synthetic rubber production,

and as an additive in construction materials.[4][5][11]

The diagram below illustrates the chelation process in the context of water softening.
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Chelation Workflow in Water Softening

Input: Hard Water

Process

Output: Softened Water

Water containing
free metal ions

(e.g., Ca²⁺, Mg²⁺)

Chelation Reaction

Trisodium Nitrilotriacetate
(Chelating Agent)

Water with sequestered
metal ions (NTA-Metal Complex)

Forms stable complex

Prevents Scale Formation &
Improves Cleaning Efficiency

Click to download full resolution via product page

Chelation workflow of Trisodium Nitrilotriacetate.
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Safety and Regulatory Information
Trisodium nitrilotriacetate is moderately toxic if ingested and can cause irritation to the skin

and eyes.[4][13][16] It is classified by the International Agency for Research on Cancer (IARC)

as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans, based on sufficient

evidence in experimental animals.[16][17] Therefore, appropriate personal protective

equipment, including gloves, safety glasses, and respiratory protection, should be used when

handling the powdered form to avoid dust inhalation and direct contact.[13][14][18] Despite this

classification, extensive studies have shown that NTA is readily biodegradable in both aerobic

and anaerobic conditions and is not persistent in the environment.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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